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Introduction
Neurotensin (NT) is a 13-amino acid neuropeptide with a wide range of functions in the central

nervous system. Its C-terminal fragment, Neurotensin(8-13) (NT(8-13)), has been shown to be

the active portion of the peptide, mimicking the effects of full-length NT.[1][2] Of particular

interest is the potent excitatory effect of NT(8-13) on the firing of various neuronal populations,

most notably the dopaminergic neurons of the ventral tegmental area (VTA).[3] This excitatory

action, mediated primarily through the Neurotensin receptor 1 (NTS1), leads to increased

neuronal excitability and has significant implications for dopamine-related behaviors and

pathologies.[4][5]

These application notes provide a comprehensive overview of the electrophysiological effects

of NT(8-13) on neuronal firing, with detailed protocols for key experiments. The information

presented is intended to guide researchers in designing and executing experiments to

investigate the neuronal effects of NT(8-13) and similar compounds.
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Brain
Region

Neuron
Type

Preparation
NT(8-13)
Concentrati
on

Effect on
Firing Rate

Reference(s
)

Ventral

Tegmental

Area (VTA)

Dopaminergic In vitro slice 10 nM - 1 µM
Increased

firing rate

Ventral

Tegmental

Area (VTA)

Dopaminergic
Cultured

neurons
100 nM

Increased

firing rate

Substantia

Nigra (SNc)
Dopaminergic In vitro slice >10 nM

Increased

firing rate

Medial

Prefrontal

Cortex

(mPFC)

Not specified In vivo

0.3 & 3 nmol

(microinjectio

n)

Increased

firing in 14 of

26 dopamine

cells tested

Globus

Pallidus
Not specified In vivo Not specified

Increased

spontaneous

firing

Table 2: Modulation of Synaptic Transmission by
Neurotensin(8-13)
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Brain
Region

Neuron
Type

Measured
Current

NT(8-13)
Concentrati
on

Effect
Reference(s
)

Ventral

Tegmental

Area (VTA)

Dopaminergic

NMDA-

mediated

EPSCs

10 nM

Potentiation

(19.2 ± 1.3%

increase)

Ventral

Tegmental

Area (VTA)

Dopaminergic

NMDA-

mediated

EPSCs

100 nM - 500

nM
Reduction

Ventral

Tegmental

Area (VTA) &

Substantia

Nigra (SNc)

Dopaminergic

D2

Autoreceptor-

mediated

IPSCs

10 nM - 300

nM (EC50 =

33.0 nM)

Sustained

depression

Ventral

Tegmental

Area (VTA)

Dopaminergic

GABAA

Receptor-

mediated

IPSCs

150 nM Enhancement

Ventral

Tegmental

Area (VTA)

Dopaminergic

GABAB

Receptor-

mediated

IPSCs

150 nM Depression
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Caption: Signaling pathway of Neurotensin(8-13) leading to increased neuronal firing.
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Caption: Workflow for in vivo single-unit recording with microinjection.
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Caption: Workflow for in vitro whole-cell patch-clamp recording.
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Protocol 1: In Vivo Single-Unit Electrophysiology and
Microinjection in Rat VTA
Objective: To record the firing of individual VTA neurons in an anesthetized rat before and after

local application of NT(8-13).

Materials:

Male Sprague-Dawley or Wistar rats (250-350 g)

Anesthetic (e.g., urethane or isoflurane)

Stereotaxic frame

Drill

Glass micropipettes for recording and injection

Microinjection pump

Electrophysiology recording system (amplifier, data acquisition system)

Neurotensin(8-13) solution (e.g., 1 nmol/µL in sterile saline)

Saline (vehicle control)

Procedure:

Anesthesia and Stereotaxic Surgery:

Anesthetize the rat and place it in the stereotaxic frame.

Perform a craniotomy to expose the skull over the VTA.

Using a rat brain atlas, determine the coordinates for the VTA. For an adult rat, typical

coordinates are: Anteroposterior (AP): -4.6 to -5.2 mm from Bregma; Mediolateral (ML):

±0.7 to 1.3 mm from midline; Dorsoventral (DV): -8.2 to -8.4 mm from the skull surface.
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Electrode and Cannula Placement:

Slowly lower a recording microelectrode into the VTA to isolate the spontaneous activity of

a single neuron. Dopaminergic neurons are often identified by their characteristic slow,

irregular firing pattern and long-duration action potentials.

Lower a microinjection cannula adjacent to the recording electrode.

Baseline Recording:

Record the baseline firing rate of the isolated neuron for at least 10-15 minutes to ensure

stability.

Microinjection of Neurotensin(8-13):

Microinject a small volume (e.g., 0.5 µL) of NT(8-13) solution over 1-2 minutes.

In control experiments, inject an equivalent volume of saline.

Post-Injection Recording:

Continue to record the neuronal firing for at least 30-60 minutes post-injection to observe

any changes in firing rate or pattern.

Histological Verification:

At the end of the experiment, perfuse the animal and process the brain tissue to

histologically verify the location of the electrode and injection site.

Protocol 2: In Vitro Whole-Cell Patch-Clamp Recording
in Acute Brain Slices
Objective: To measure the effects of NT(8-13) on the membrane potential and synaptic currents

of VTA dopaminergic neurons in acute brain slices.

Materials:

Rodent (rat or mouse)
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Vibratome

Dissection tools

Incubation chamber

Patch-clamp rig (microscope, micromanipulators, amplifier, data acquisition system)

Glass capillaries for patch pipettes

Cutting Solution (ice-cold, oxygenated with 95% O2/5% CO2):

Sucrose-based for better cell viability. A typical composition is (in mM): 230 sucrose, 2.5

KCl, 1.25 NaH2PO4, 10 MgSO4, 0.5 CaCl2, 26 NaHCO3, 10 glucose.

Artificial Cerebrospinal Fluid (aCSF) for Recording (oxygenated with 95% O2/5% CO2,

heated to 32-34°C):

Composition (in mM): 126 NaCl, 3 KCl, 1.25 NaH2PO4, 1.5 MgSO4, 1.6 CaCl2, 26

NaHCO3, 10 glucose.

Internal Solution for Patch Pipettes:

K-gluconate based for current-clamp recordings. Composition (in mM): 115 K-Gluconate,

20 KCl, 10 HEPES, 2 Mg-ATP, 0.2 Na-GTP, 0.1 EGTA, with biocytin for cell filling. pH

adjusted to 7.2-7.3 with KOH, osmolarity ~290 mOsm.

Neurotensin(8-13) stock solution

Procedure:

Slice Preparation:

Anesthetize and decapitate the animal.

Rapidly remove the brain and place it in ice-cold, oxygenated cutting solution.

Cut horizontal or coronal slices (200-300 µm thick) containing the VTA using a vibratome.
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Transfer slices to an incubation chamber with oxygenated aCSF and allow them to recover

for at least 1 hour at room temperature.

Recording:

Transfer a slice to the recording chamber on the microscope stage and continuously

perfuse with warm, oxygenated aCSF.

Identify putative dopaminergic neurons in the VTA based on their location and morphology.

Pull a glass micropipette (3-7 MΩ resistance) and fill it with the internal solution.

Approach a neuron and form a giga-ohm seal.

Rupture the membrane to achieve whole-cell configuration.

Data Acquisition:

Current-clamp: Record the spontaneous firing of the neuron.

Voltage-clamp: Hold the neuron at a specific potential (e.g., -70 mV) to record synaptic

currents (EPSCs or IPSCs).

Application of Neurotensin(8-13):

After obtaining a stable baseline recording for 5-10 minutes, add NT(8-13) to the perfusing

aCSF at the desired final concentration (e.g., 100 nM).

Record the changes in firing rate, membrane potential, or synaptic currents for the

duration of the drug application and subsequent washout.

Data Analysis:

Analyze the firing frequency before, during, and after NT(8-13) application.

Measure the amplitude and frequency of synaptic currents.

Conclusion
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The protocols and data presented here provide a framework for investigating the

electrophysiological effects of Neurotensin(8-13). This peptide fragment consistently

demonstrates excitatory effects on neuronal firing, particularly within the mesolimbic dopamine

system. Its ability to modulate both intrinsic excitability and synaptic transmission makes it a

valuable tool for studying the regulation of neuronal circuits involved in reward, motivation, and

various neuropsychiatric disorders. The provided methodologies can be adapted to explore the

effects of novel compounds targeting the neurotensin system, aiding in the development of new

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b549770?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

